Cas no 80761-36-0 (1H-Benzimidazole,2-(ethoxymethyl)-)

• Product Name: 1H-Benzimidazole,2-(ethoxymethyl)-
• CAS No: 80761-36-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 707808
• Update Time: 2024-02-04

1H-Benzimidazole,2-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(ethoxymethyl)-
• 1H-Benzimidazole,2-(ethoxymethyl)-(9CI)
• 1H-Benzimidazole, 2-(ethoxymethyl)-

• Inchi： 1S/C10H12N2O/c1-2-13-7-10-11-8-5-3-4-6-9(8)12-10/h3-6H,2,7H2,1H3,(H,11,12)
• InChI Key： VVJGFXIWZSDXFT-UHFFFAOYSA-N
• SMILES： C1(COCC)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 176.095
• Monoisotopic Mass: 176.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8